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Compound of Interest

Compound Name: N-Cyclohexylacetoacetamide

Cat. No.: B074488 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

N-Cyclohexylacetoacetamide, a β-ketoamide, serves as a valuable and versatile starting

material in organic synthesis, particularly for the construction of diverse heterocyclic scaffolds

of significant interest in medicinal chemistry and materials science. Its unique structural

features, including an active methylene group, a ketone, and an amide functionality, allow for a

wide range of chemical transformations. These notes provide an overview of its applications

and detailed protocols for its use in the synthesis of key heterocyclic systems.

Synthesis of N-Cyclohexylacetoacetamide
N-Cyclohexylacetoacetamide can be efficiently synthesized via the reaction of

cyclohexylamine with diketene. This method provides a straightforward and high-yielding route

to the target compound.

Experimental Protocol: Synthesis of N-Cyclohexylacetoacetamide

A mixture of 500 ml of benzene and 99 g of cyclohexylamine were introduced over 30 minutes

to 84 g of diketene.[1] After stirring for 4 hours at 20°C, the mixture was evaporated to dryness

by distillation under reduced pressure.[1] The residue was taken up in isopropyl ether, and the

solution was cooled and vacuum filtered.[1] The recovered precipitate was dried and

crystallized from isopropyl ether to obtain 137 g of N-cyclohexylacetoacetamide with a

melting point of 74°C.[1]
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Reactants
Molecular Weight (

g/mol )
Amount (g) Moles

Cyclohexylamine 99.17 99 1.0

Diketene 84.07 84 1.0

Product
Molecular Weight (

g/mol )
Theoretical Yield (g) Actual Yield (g)

N-

Cyclohexylacetoaceta

mide

183.25 183.25 137

Table 1: Quantitative Data for the Synthesis of N-Cyclohexylacetoacetamide

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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